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Compound of Interest

Compound Name: 25-Desacetyl Rifampicin-d3

Cat. No.: B15602347

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 25-Desacetyl Rifampicin-d3, a crucial
labeled metabolite of the front-line tuberculosis drug, Rifampicin. This document details its
suppliers, availability, and key technical data to support its use in various research and
development applications, including pharmacokinetic and metabolic studies.

Supplier and Availability Overview

25-Desacetyl Rifampicin-d3 is available from several specialized chemical suppliers. While
availability is generally listed as "In Stock" or available for custom synthesis, it is recommended
to inquire directly with the suppliers for lead times and available quantities.
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Physicochemical Properties

The following table summarizes the key physicochemical properties of 25-Desacetyl
Rifampicin-d3. Data is aggregated from various supplier websites.
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Property Value Source

25-O-Deacetyl-3-[(E)-[(4-
. (methyl-d3)-1-
Chemical Name _ o : [1]
piperazinyl)imino]lmethyl]rifamy

cin

25-Deacetylrifampicin-d3,
Synonyms i ) [1]
Desacetylrifampin-d3

Molecular Formula Ca1H53D3N4011 [2]

Molecular Weight 783.92 g/mol [2]
Reddish-orange to Brown

Appearance _ [1]
Orange Solid

2-8°C in an amber vial, under

Storage Conditions an inert atmosphere, or at [1112]
-20°C.
Shipping Conditions Ambient or with blue ice. [1112]
B Soluble in Chloroform and
Solubility [2]
Methanol.

Metabolic Pathway and Mechanism of Action

Rifampicin is primarily metabolized in the liver to its active metabolite, 25-Desacetyl Rifampicin.
[3][4] This biotransformation is a deacetylation reaction.[3] The primary mechanism of action of
Rifampicin and its active metabolite is the inhibition of bacterial DNA-dependent RNA
polymerase, which suppresses RNA synthesis and leads to bacterial cell death.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15602347#25-desacetyl-rifampicin-d3-supplier-and-
availability]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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